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Compound of Interest

Compound Name: 4-Nitrobenzoic acid-d2

Cat. No.: B15559457

For Researchers, Scientists, and Drug Development Professionals

This in-depth guide provides a comprehensive overview of the safety data for 4-Nitrobenzoic
acid-d2 (CAS No. 117868-95-8), a deuterated analog of 4-Nitrobenzoic acid. While the
toxicological properties of the deuterated form have not been as extensively investigated as its
non-deuterated counterpart, the safety precautions and handling procedures are considered to
be largely the same. This document summarizes key safety data, outlines experimental
protocols for safe handling, and provides visual workflows for laboratory procedures and
emergency response.

Section 1: GHS Hazard Identification and
Classification

4-Nitrobenzoic acid-d2 is classified as a hazardous substance according to the Globally
Harmonized System of Classification and Labelling of Chemicals (GHS).[1] Researchers must
be aware of the following hazard statements:

H302: Harmful if swallowed.[1]

H315: Causes skin irritation.[1]

H319: Causes serious eye irritation.[1][2]

H335: May cause respiratory irritation.[1][3]
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e H341: Suspected of causing genetic defects.
e H351: Suspected of causing cancer.
o H361: Suspected of damaging fertility or the unborn child.

The substance is accompanied by the GHS07 "Exclamation Mark™ and GHS08 "Health Hazard"
pictograms and the signal word "Warning".[1][2]

Section 2: Physicochemical and Toxicological Data

The following tables summarize the key quantitative data available for 4-Nitrobenzoic acid.
Note that most data is for the non-deuterated form, but it serves as the primary reference for
the deuterated analog.

Table 1: Physical and Chemical Properties

Property Value Source
Molecular Formula C7H3D2NO4 N/A
Molecular Weight 169.13 g/mol Calculated
Appearance Light yellow crystalline powder  [4][5]
Melting Point 237-242 °C | 462.2 - 467.6 °F [31[6]
Boiling Point Sublimes [4]
Density 1.61 g/cm3 at 20 °C [21[7]

Solubility in Water

<0.1 g/100 mL at 26 °C

[4]

pKa

3.41 (in water)

[4]

Table 2: Toxicological Data
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Endpoint Value Species Source
Acute Oral Toxicity

1960 mg/kg Rat [4]
(LD50)

No component of this

product present at

levels greater than or

equal t0 0.1% is
Carcinogenicity identified as a N/A [1]

probable, possible or
confirmed human
carcinogen by IARC,
ACGIH, or NTP.

Section 3: Experimental Protocols for Safe Handling

Adherence to strict laboratory protocols is essential when working with 4-Nitrobenzoic acid-d2

to minimize exposure and ensure a safe research environment.

Personal Protective Equipment (PPE)

A comprehensive set of personal protective equipment must be worn at all times when handling

this compound:

Eye Protection: Chemical safety goggles or glasses with side-shields are mandatory.[1][3][8]

Hand Protection: Wear appropriate protective gloves to prevent skin exposure.[1][8]

Body Protection: An impervious laboratory coat or protective clothing is required.[1][8]

Respiratory Protection: If dust is generated, a suitable respirator (e.g., N95 dust mask)

should be used.[1]

Engineering Controls

o Ventilation: Work should be conducted in a well-ventilated area, preferably within a chemical

fume hood, to minimize inhalation of dust.[1][3][8]
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o Eye Wash and Safety Shower: Ensure that an eye-wash station and safety shower are
readily accessible in the immediate work area.[3]

General Handling Procedures

o Preparation: Before starting any work, ensure all necessary PPE is correctly worn and that
the work area is clean and uncluttered.

o Weighing and Transfer:

o Conduct all weighing and transfer operations within a chemical fume hood or a ventilated
balance enclosure to control dust.

o Use appropriate tools (e.g., spatulas) to handle the solid material. Avoid generating dust.

[8]
 Dissolving:
o When dissolving the compound, add the solid to the solvent slowly to avoid splashing.

o If heating is required, use a controlled heating source (e.g., a heating mantle with a stirrer)
and ensure adequate ventilation.

e Post-Handling:

o Wash hands thoroughly with soap and water after handling the compound, even if gloves
were worn.[1][3][8]

o Clean all contaminated surfaces and equipment after use.

o Remove and properly dispose of contaminated gloves and other disposable PPE.

Storage

» Store in a cool, dry, and well-ventilated area away from incompatible substances.[8]
o Keep the container tightly closed to prevent moisture absorption and contamination.[3][8][9]

e Store in a locked cabinet or other secure location.[1]
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Disposal

» Dispose of waste material in accordance with local, regional, and national regulations.[1]

» Chemical waste generators must determine if the discarded chemical is classified as
hazardous waste.[10]

e Do not allow the product to enter drains or watercourses.[1][11]

Section 4: Emergency Procedures

In the event of an emergency, prompt and appropriate action is crucial.

First-Aid Measures

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[1][3][8]

o Skin Contact: Remove contaminated clothing and shoes. Wash the affected area with plenty
of soap and water for at least 15 minutes. Seek medical attention if irritation persists.[1][3][8]

 Inhalation: Move the victim to fresh air. If breathing is difficult, give oxygen. If not breathing,
give artificial respiration. Seek immediate medical attention.[1][3][8]

 Ingestion: Do NOT induce vomiting. Wash out the mouth with water. If the victim is conscious
and alert, give 2-4 cupfuls of milk or water. Never give anything by mouth to an unconscious
person. Seek immediate medical attention.[1][8]

Accidental Release Measures

o Evacuate: Immediately evacuate personnel from the spill area.

o Ventilate: Ensure adequate ventilation of the area.

o Containment: Prevent further leakage or spillage if it is safe to do so.
e Cleanup:

o Wear appropriate PPE, including respiratory protection.
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o For solid spills, carefully sweep or vacuum up the material and place it into a suitable,
labeled container for disposal. Avoid generating dust.[3][8]

o For solutions, absorb with an inert material (e.g., sand, diatomite) and place in a sealed

container for disposal.[1]
o Decontamination: Clean the spill area thoroughly with a suitable solvent (e.g., alcohol) and
then with soap and water.[1]
Section 5: Visual Workflows and Logical
Relationships

The following diagrams, created using the DOT language, illustrate key workflows and
decision-making processes for handling 4-Nitrobenzoic acid-d2 safely.
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Caption: General laboratory workflow for the safe handling of 4-Nitrobenzoic acid-d2.
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Caption: Flowchart for emergency response to a spill or exposure involving 4-Nitrobenzoic
acid-d2.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Navigating the Safety Profile of 4-Nitrobenzoic Acid-d2:
A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15559457#4-nitrobenzoic-acid-d2-safety-data-sheet]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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